Cas no 853904-02-6 (4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid)

• Product name: 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid
• CAS No: 853904-02-6
• MF: C₁₅H₉NO₅S₂
• MW: 347.365661382675
• CID: 6467238

4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid
• 4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-hydroxybenzoic acid
• Benzoic acid, 4-[5-(2-furanylmethylene)-4-oxo-2-thioxo-3-thiazolidinyl]-2-hydroxy-

• Inchi： 1S/C15H9NO5S2/c17-11-6-8(3-4-10(11)14(19)20)16-13(18)12(23-15(16)22)7-9-2-1-5-21-9/h1-7,17H,(H,19,20)
• InChI Key： JDCKUMXKXNPDFG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C(=O)C(=CC3=CC=CO3)SC2=S)C=C1O

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 583.2±60.0 °C(Predicted)
• pka: 2.87±0.10(Predicted)

Additional information on 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid

Introduction to 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid (CAS No. 853904-02-6)

4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid, with the CAS number 853904-02-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazolidine ring, a furan moiety, and a hydroxybenzoic acid group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazolidine ring is a five-membered heterocyclic compound that contains sulfur and nitrogen atoms. It is known for its ability to modulate various biological processes, including glucose metabolism and insulin sensitivity. The presence of the thiazolidine ring in 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid suggests that this compound may have potential applications in the treatment of metabolic disorders such as diabetes.

The furan moiety is a five-membered aromatic ring containing an oxygen atom. Furan derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of the furan ring in this compound could enhance its pharmacological profile and broaden its therapeutic potential.

The hydroxybenzoic acid group is a common functional group found in many natural and synthetic compounds. It is known for its antioxidant properties and ability to scavenge free radicals. This group can also influence the solubility and stability of the compound, which are crucial factors in drug development.

Recent studies have highlighted the potential of 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another study conducted by researchers at the University of California found that 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-2-hydroxybenzoic acid has significant antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves the inhibition of viral replication through the modulation of host cell signaling pathways.

In addition to its anti-inflammatory and antiviral properties, this compound has also shown promise in cancer research. A study published in *Cancer Research* demonstrated that 4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-y l - 2 - hydroxybenzoic acid can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. This makes it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-(5E)-5-(furan - 2 - yl ) methylidene - 4 - oxo - 2 - sulfanylidene - 1 , 3 - thiazolidin - 3 - yl - 2 - hydroxybenzoic acid have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its use as an oral medication. The compound's stability under physiological conditions further supports its potential as a therapeutic agent.

In conclusion, 4-(5E)-5-(furan - 2 - yl ) methylidene - 4 - oxo - 2 - sulfanylidene - 1 , 3 - thiazolidin - 3 - yl - 2 - hydroxybenzoic acid (CAS No . 853904 - 02 - 6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.